Cas no 78-99-9 (propane, 1,1-dichloro-)

propane, 1,1-dichloro- structure

Product Name:propane, 1,1-dichloro-

CAS No:78-99-9

Molecular Formula:C₃H₆Cl₂

Molecular Weight:112.98573923111

MDL:MFCD00074845

CID:861849

PubChem ID:24856522

propane, 1,1-dichloro- Properties

Names and Identifiers

- propane, 1,1-dichloro-
- 1,1-DICHLOROPROPANE
- 1,1-dichloro-propan
- 1,1-dichloro-propane
- 1,1-Dichlorpropan
- dichloro acid ethyl ester
- dichloro-1,1propane
- dichloropropane
- propane,1,1-dichloro
- propylidenchlorid
- PROPYLIDENE CHLORIDE
- Propylidene dichloride
- r270fb
- 4-01-00-00195 (Beilstein Handbook Reference)
- NS00022802
- EINECS 201-165-3
- SCHEMBL74614
- alpha,alpha-Propylene dichloride
- 78-99-9
- CHEMBL2287704
- Propane, 1,1-dichloro-
- DICHLOROPROPANE
- SR71OVZ2OZ
- HSDB 5131
- Q2715351
- UNII-SR71OVZ2OZ
- BRN 1731152
- alpha,alpha-Dichloropropane
- ethyl methylene chloride
- 1,1-Dichloropropane, 97%
- DTXSID9058818
- 1,1-Dichloropropane 100 microg/mL in Methanol
- 1,1-DICHLOROPROPANE [HSDB]
- AKOS015913725
- Propylidene chloride
- R 270fb
- PROPYLIDENE CHLORIDE [MI]
- InChI=1/C3H6Cl2/c1-2-3(4)5/h3H,2H2,1H
- PROPANE,1,1-DICHLORO-
- DTXCID8048105
- G77839
- alpha,alphaDichloropropane
- Propane, 1,1dichloro
- alpha,alphaPropylene dichloride
- +Expand
- MDL： MFCD00074845
- InChIKey： WIHMGGWNMISDNJ-UHFFFAOYSA-N
- Inchi： 1S/C3H6Cl2/c1-2-3(4)5/h3H,2H2,1H3
- SMILES： ClC(CC)Cl

Computed Properties

Exact Mass: 111.98500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 111.9846556g/mol
Heavy Atom Count: 5
Complexity: 18.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0Å²

Experimental Properties

LogP: 2.20010
PSA: 0.00000
Merck: 13,7953
Refractive Index: n20/D 1.428(lit.)
Boiling Point: 88 °C(lit.)
Melting Point: -83.56°C (estimate)
Flash Point: Fahrenheit: 44.6 ° f
Celsius: 7 ° c
Solubility: organic solvents: soluble(lit.)
Color/Form: Not available
Solubility: Not available
Density: 1.13 g/mL at 25 °C(lit.)

propane, 1,1-dichloro- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003DOZ-1g	1,1-Dichloropropane	78-99-9	97%	1g	$142.00	2024-04-21
Aaron	AR003DXB-1g	1,1-Dichloropropane	78-99-9	97%	1g	$187.00
Cooke Chemical	S385978-5g	1,1-Dichloropropane	78-99-9	97%	5g	RMB 1645.06	2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1924493-1g	1,1-Dichloropropane 100 µg/mL in Methanol	78-99-9	97%	1g	￥1433.00	2024-07-28
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	272973-5G	propane, 1,1-dichloro-	78-99-9		5g	¥2417.67	2023-12-09

propane, 1,1-dichloro- Synthesis

Synthetic Circuit 1

540-54-5

78-99-9

Reaction Conditions

1.1 Reagents: Chlorine

Reference

Long-range polar effects of substituents on hydrogen removal during free-radical chlorination

Aver'yanov, V. A.; Ruban, S. G.; Klykova, M. B.; Golubev, V. E., Zhurnal Organicheskoi Khimii, 1987, 23(3), 484-9

Synthetic Circuit 2

540-54-5

78-99-9

142-28-9

78-87-5

Reaction Conditions

1.1 Reagents: Iodobenzene dichloride Solvents: Carbon tetrachloride

Reference

Phenyliodine(III) dichloride

Knight, David W.; Russell, Glen A., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-4

propane, 1,1-dichloro- Preparation Products

propane, 1,1-dichloro- (78-99-9)

propane, 1,1-dichloro- Suppliers

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propane, 1,1-dichloro- Related Literature

1. Gas-phase pyrolyses of 1,1-dichlorobutane and 1,1-dichloropropane

K. A. Holbrook,K. A. W. Parry J. Chem. Soc. B 1971 1762
2. Flash vacuum pyrolysis over magnesium. Part 1. Pyrolysis of benzylic, other aryl/alkyl and aliphatic halides

R. Alan Aitken,Philip K. G. Hodgson,John J. Morrison,Adebayo O. Oyewale J. Chem. Soc. Perkin Trans. 1 2002 402
3. 196. Studies on unimolecular chlorohydrocarbon decompositions. Part IV

K. E. Howlett J. Chem. Soc. 1953 945
4. Chemoselective and stereoselective lithium carbenoid mediated cyclopropanation of acyclic allylic alcohols

M. J. Durán-Pe?a,M. E. Flores-Giubi,J. M. Botubol-Ares,L. M. Harwood,I. G. Collado,A. J. Macías-Sánchez,R. Hernández-Galán Org. Biomol. Chem. 2016 14 2731
5. A reductive recycle strategy for the facile synthesis of molybdenum(VI) alkylidyne catalysts for alkyne metathesis

Wei Zhang,Stefan Kraft,Jeffrey S. Moore Chem. Commun. 2003 832
6. Rapid and visual detection of dichloroacetonitrile in water

Jiaben Zhong,Hangyan Zhang,Yina Cai,Xiuping Chen,Zhiyuan Fang,Dun Deng Analyst 2023 148 5390
7. A low temperature bottom-up approach for the synthesis of few layered graphene nanosheets via C–C bond formation using a modified Ullmann reaction

Sandesh Y. Sawant,Rajesh S. Somani,Moo Hwan Cho,Hari C. Bajaj RSC Adv. 2015 5 46589
8. Variable coordination of carbazolyl-bis(tetrazole) ligands in lanthanide chemistry

Leah Gajecki,David J. Berg,Josh Hoenisch,Allen G. Oliver Dalton Trans. 2018 47 15487
9. Chiral cobalt-catalyzed enantioselective aerobic oxidation of α-hydroxy esters

Santosh Kumar Alamsetti,Govindasamy Sekar Chem. Commun. 2010 46 7235
10. Appendix. A table of dipole moments

Trans. Faraday Soc. 1934 30 B00i

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